Cas no 2137985-67-0 (3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid)

• Product Name: 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• CAS No: 2137985-67-0
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6394750
• PubChem ID: 165467835
• Update Time: 2025-11-01

3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137985-67-0
• EN300-803648
• 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid

• Inchi： 1S/C12H14N2O2/c1-7(2)3-8-5-13-11-10(8)4-9(6-14-11)12(15)16/h4-7H,3H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： ZUULGRXPYVUOTC-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C(=C1)C(=CN2)CC(C)C)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid

Introduction to 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS No. 2137985-67-0)

3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid, identified by its CAS number 2137985-67-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The structural features of this molecule, particularly its fused ring system and the presence of a carboxylic acid functional group, make it a promising candidate for further exploration in medicinal chemistry.

The 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid scaffold has been extensively studied for its ability to interact with various biological targets. Pyrrolopyridines are known to exhibit a wide range of pharmacological activities, including antiviral, anti-inflammatory, and anticancer properties. The introduction of the 2-methylpropyl substituent at the 3-position of the pyrrolopyridine ring enhances the molecule's solubility and bioavailability, making it more suitable for in vivo studies.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The 1H-pyrrolo[2,3-b]pyridine core is particularly attractive due to its structural versatility and ability to modulate multiple biological pathways. The 5-carboxylic acid group in this compound not only provides a site for further functionalization but also contributes to its binding affinity with biological targets. This dual functionality makes it an ideal candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid is its potential application in the development of small-molecule inhibitors. The pyrrolopyridine scaffold has been successfully employed in the design of drugs that target enzymes and receptors involved in various diseases. For instance, studies have shown that derivatives of this scaffold can inhibit kinases and other enzymes that play a crucial role in cancer progression. The 2-methylpropyl substituent appears to enhance the binding affinity of these compounds by improving their interaction with the active sites of these enzymes.

The 5-carboxylic acid group also offers opportunities for further chemical modifications. For example, it can be converted into esters or amides, which can alter the pharmacokinetic properties of the compound. These modifications can be tailored to optimize absorption, distribution, metabolism, and excretion (ADME) profiles, making the compound more suitable for clinical use.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding interactions between 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid and biological targets. These computational methods have been particularly useful in identifying lead compounds for further optimization.

In addition to its potential as an inhibitor, 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid has also been explored as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers can create novel compounds with enhanced biological activity. This approach has been successful in several drug discovery programs, where small modifications to the core structure have led to significant improvements in potency and selectivity.

The synthesis of 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid presents unique challenges due to its complex fused ring system. However, advances in synthetic methodologies have made it possible to produce this compound in multi-step processes with high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed cyclizations have been particularly useful in constructing the pyrrolopyridine core.

The pharmacological profile of 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid is still being elucidated, but preliminary studies suggest that it may have broad therapeutic applications. In vitro assays have shown that this compound can modulate various signaling pathways involved in inflammation and cancer. Further research is needed to fully understand its mechanism of action and potential side effects.

One area of particular interest is the use of 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid in combination therapies. By pairing this compound with other drugs that target different pathways, researchers may be able to achieve synergistic effects that enhance therapeutic outcomes. Combination therapies are increasingly recognized as an important strategy in treating complex diseases such as cancer.

The future prospects for 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid are promising. As our understanding of biological systems continues to grow, new opportunities will emerge for developing drugs based on this scaffold. Additionally, advances in synthetic chemistry will make it easier to produce derivatives with tailored properties for specific therapeutic applications.